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Compound of Interest

Compound Name: Phytochelatin 6

Cat. No.: B12412925 Get Quote

This guide provides an in-depth examination of the biosynthesis of phytochelatin 6 (PC6), a

crucial molecule in the plant's defense against heavy metal toxicity. The content is tailored for

researchers, scientists, and professionals in drug development, offering detailed molecular

pathways, quantitative data, and experimental protocols.

Introduction to Phytochelatins
Phytochelatins (PCs) are a family of cysteine-rich peptides that play a central role in heavy

metal detoxification in plants and some other organisms. Their structure is a repeating polymer

of the dipeptide γ-glutamylcysteine, terminated by a glycine residue, with the general formula

(γ-Glu-Cys)n-Gly, where 'n' can range from 2 to 11. Phytochelatin 6 (PC6) corresponds to the

molecule where n=6. These peptides chelate heavy metal ions through their sulfhydryl groups,

sequestering them in the vacuole to mitigate their toxic effects on the cell.

The Core Biosynthesis Pathway
The synthesis of all phytochelatins, including PC6, is catalyzed by the enzyme phytochelatin

synthase (PCS). This process is not a direct, template-driven synthesis like protein translation,

but rather a transpeptidation reaction that uses glutathione (GSH) as its primary substrate.

The pathway can be described in two main steps:

Initiation: Phytochelatin synthase transfers the γ-glutamylcysteine (γ-Glu-Cys) moiety from a

donor glutathione molecule to an acceptor glutathione molecule, forming PC2 ((γ-Glu-Cys)2-
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Gly).

Elongation: The enzyme then repetitively transfers further γ-Glu-Cys units from new GSH

donor molecules to the growing phytochelatin chain. This elongation process generates

longer phytochelatins such as PC3, PC4, PC5, and ultimately PC6. The production of longer-

chain PCs like PC6 is generally less frequent than the shorter forms.

The entire process is driven by the presence of heavy metal ions, which act as allosteric

activators of the phytochelatin synthase enzyme.
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To cite this document: BenchChem. [Phytochelatin 6 Biosynthesis Pathway in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412925#phytochelatin-6-biosynthesis-pathway-in-
plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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